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Compound of Interest

Compound Name: 3-Formylpicolinonitrile

Cat. No.: B156146 Get Quote

In-Depth Technical Guide: 3-
Formylpicolinonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Formylpicolinonitrile, a key

heterocyclic building block in medicinal chemistry and materials science. This document

consolidates essential physicochemical properties, predicted spectral data, and a plausible

synthetic route. The information is presented to support researchers in the effective utilization

and further investigation of this compound.

Physicochemical Properties
3-Formylpicolinonitrile, also known as 2-cyano-3-pyridinecarboxaldehyde, is a trifunctional

heterocyclic compound containing a pyridine ring, a nitrile group, and an aldehyde group.

These functional groups make it a versatile synthon for the elaboration of more complex

molecular architectures.
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Property Value

CAS Number 131747-66-5

Molecular Formula C₇H₄N₂O

Molecular Weight 132.12 g/mol

IUPAC Name 3-formylpyridine-2-carbonitrile

Synonyms
2-Cyano-3-pyridinecarboxaldehyde, 3-Formyl-2-

pyridinecarbonitrile

Predicted Spectral Data
Due to the limited availability of experimentally-derived spectral data in the public domain, the

following tables provide predicted spectral characteristics for 3-Formylpicolinonitrile. These

predictions are based on established principles of NMR, IR, and mass spectrometry for

analogous molecular structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted, 500 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.1 s 1H
Aldehyde proton (-
CHO)

~8.9 dd 1H Pyridine H6

~8.2 dd 1H Pyridine H4

| ~7.6 | dd | 1H | Pyridine H5 |

¹³C NMR (Predicted, 125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~190 Aldehyde Carbonyl (C=O)

~155 Pyridine C6

~153 Pyridine C2

~140 Pyridine C4

~130 Pyridine C3

~128 Pyridine C5

| ~116 | Nitrile Carbon (C≡N) |

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~2230 Medium C≡N stretch (nitrile)

~1710 Strong C=O stretch (aldehyde)

~1580, 1470, 1430 Medium-Weak
C=C and C=N stretches

(pyridine ring)

~2850, 2750 Weak C-H stretch (aldehyde)

Mass Spectrometry (MS)
m/z Interpretation

132 [M]⁺ (Molecular Ion)

131 [M-H]⁺

104 [M-CO]⁺

103 [M-H-CO]⁺ or [M-CHO]⁺
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Proposed Experimental Protocol: Synthesis of 3-
Formylpicolinonitrile
A plausible synthetic route to 3-Formylpicolinonitrile involves the reduction of the

corresponding nitrile, 2-cyanopyridine, to the aldehyde. This can be achieved via catalytic

hydrogenation in the presence of a specific catalyst system.

Reaction: Reduction of 3-Cyanopyridine

Reagents and Materials:

3-Cyanopyridine

Raney Nickel (catalyst)

Formic Acid (reducing agent and solvent)

Diatomaceous earth (for filtration)

Ethyl acetate (for extraction)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Standard glassware for workup and purification

Procedure:

To a solution of 3-cyanopyridine (1.0 eq) in formic acid, add Raney Nickel (catalyst).
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Heat the reaction mixture to reflux with vigorous stirring for several hours. Monitor the

reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture through a pad of diatomaceous earth to remove the catalyst, washing the

filter cake with ethyl acetate.

Carefully neutralize the filtrate with a saturated sodium bicarbonate solution.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the organic phase under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to afford 3-
Formylpicolinonitrile.

Visualization of the Proposed Synthetic Pathway

Reactants

Reagents

Product

3-Cyanopyridine 3-FormylpicolinonitrileReduction

1. Raney Nickel
2. Formic Acid

3. Heat

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Formylpicolinonitrile.
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To cite this document: BenchChem. [3-Formylpicolinonitrile CAS number and spectral data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156146#3-formylpicolinonitrile-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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